2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid

• IUPAC Name: 2-[(5-benzyl-4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]hexanoic acid
• InChI: InChI=1S/C17H20N2O4S/c1-2-3-9-13(16(22)23)24-17-18-14(20)12(15(21)19-17)10-11-7-5-4-6-8-11/h4-8,13H,2-3,9-10H2,1H3,(H,22,23)(H2,18,19,20,21)
• InChI Key: CFLCTLPGOVFOTP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)O)SC1=NC(=C(C(=O)N1)CC2=CC=CC=C2)O
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid is a chemical compound with potential therapeutic applications. This compound is also known as benzarone and has been the subject of scientific research due to its unique properties. In

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid is not fully understood. However, it has been shown to inhibit the expression of pro-inflammatory cytokines and chemokines, as well as reduce oxidative stress. It has also been shown to inhibit the activation of the NF-κB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects
Studies have shown that 2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid has a range of biochemical and physiological effects. It has been shown to reduce liver damage and inflammation in animal models of liver disease. It has also been shown to reduce tumor growth and increase survival rates in animal models of cancer. Additionally, it has been shown to reduce oxidative stress and improve insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory and antioxidant properties, which could be useful in treating a range of diseases. Additionally, it has been shown to be relatively non-toxic, which makes it a good candidate for further research.
One limitation of using 2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid in lab experiments is its limited solubility in water. This can make it difficult to administer in vivo and may limit its potential therapeutic applications. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for research on 2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid. One direction is to investigate its potential use in treating liver diseases, such as non-alcoholic fatty liver disease and liver fibrosis. Another direction is to investigate its potential use in treating cancer, either alone or in combination with other therapies. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Scientific Research Applications

2-[(5-benzyl-4,6-dihydroxy-2-pyrimidinyl)thio]hexanoic acid has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties in vitro and in vivo. Additionally, it has been investigated for its potential use in treating liver diseases, such as non-alcoholic fatty liver disease and liver fibrosis.